Cas no 58511-73-2 (Glucogallin)

• Product Name: Glucogallin
• CAS No: 58511-73-2
• MF: C₁₃H₁₆O₁₀
• MW: 332.260145187378
• CID: 375446
• PubChem ID: 124375
• Update Time: 2024-02-29

Glucogallin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate)
• Glucogallin
• 1-O-Galloylglucose
• D-Glucose, 1-(3,4,5-trihydroxybenzoate)
• DTXSID901029515
• CHEBI:228307
• [(3R,4S,5S,6S)-3,4,5-trihydroxy-6-methoxyoxan-2-yl] 3,4,5-trihydroxybenzoate
• 58511-73-2

• Inchi： 1S/C13H16O10/c1-21-12-9(18)8(17)10(19)13(23-12)22-11(20)4-2-5(14)7(16)6(15)3-4/h2-3,8-10,12-19H,1H3/t8-,9-,10+,12-,13?/m0/s1
• InChI Key： KGHSLXLLBHRMML-PHSPRSPYSA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@H](C1OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC

Computed Properties

• Exact Mass: 332.074347
• Monoisotopic Mass: 332.074347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166
• XLogP3: -1.3

Experimental Properties

• Density: 1.76
• Boiling Point: 681.1°Cat760mmHg
• Flash Point: 681.1°Cat760mmHg
• Refractive Index: 1.685

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters